Cas no 2768654-53-9 (4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde)
2768654-53-9 structure
Product Name:4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde
CAS No:2768654-53-9
MF:C15H8O5
MW:273.251832962036
CID:6826955
PubChem ID:172406780
Update Time:2025-02-20
4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- CS-25174
- 2768654-53-9
- 4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde
-
- Inchi: 1S/C15H8O5/c16-6-7-4-9-13(11(18)5-7)15(20)12-8(14(9)19)2-1-3-10(12)17/h1-6,17,20H/i1D,2D,3D,4D,5D
- InChI Key: GDODRHIMRFWRDJ-RALIUCGRSA-N
- SMILES: OC1=C2C(C([2H])=C(C=O)C([2H])=C2C(C2C([2H])=C([2H])C([2H])=C(C=21)O)=O)=O
Computed Properties
- Exact Mass: 273.06855708Da
- Monoisotopic Mass: 273.06855708Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 91.7Ų
4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2768654-53-9 (4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent